3-Cyclopropoxy-N,N,4-trimethylbenzamide

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 3-cyclopropyloxy-N,N,4-trimethylbenzamide
• InChI: InChI=1S/C13H17NO2/c1-9-4-5-10(13(15)14(2)3)8-12(9)16-11-6-7-11/h4-5,8,11H,6-7H2,1-3H3
• InChI Key: ZYJFBWJQIGMGAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)C)OC2CC2

Description

Molecular Formula: C₁₃H₁₇NO₂ (corrected from conflicting reports in and ). Molecular Weight: 219.28 g/mol. IUPAC Name: 3-Cyclopropoxy-N,N,4-trimethylbenzamide. Structure: Features a benzamide core with a cyclopropoxy group at position 3, methyl groups at positions N,N and 4. Key Properties:

• Reactivity: Susceptible to oxidation (forming carboxylic acids) and substitution reactions due to the strained cyclopropane ring.
• Applications: Used in organic synthesis, medicinal chemistry (anti-inflammatory studies), and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-N,N,4-trimethylbenzamide typically involves the reaction of 3-hydroxy-N,N,4-trimethylbenzamide with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods

While specific industrial production methods for 3-Cyclopropoxy-N,N,4-trimethylbenzamide are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-N,N,4-trimethylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The cyclopropyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines.

Substitution: Formation of various substituted benzamides.

Scientific Research Applications

3-Cyclopropoxy-N,N,4-trimethylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N,N,4-trimethylbenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in the Benzamide Core

Cyclopropoxy vs. Other Ether Groups

Compound Name	Substituents	Molecular Formula	Key Differences
3-Cyclopropoxy-N,N,4-trimethylbenzamide	3-cyclopropoxy, N,N,4-methyl	C₁₃H₁₇NO₂	High ring strain enhances reactivity
3-Methoxy-N,N,4-trimethylbenzamide	3-methoxy, N,N,4-methyl	C₁₂H₁₇NO₂	Methoxy group lacks strain; lower reactivity in substitution
3-Tert-butoxy-4-cyclopropoxy-N,N-dimethylbenzamide	3-tert-butoxy, 4-cyclopropoxy, N,N-dimethyl	C₁₈H₂₆N₂O₃	Bulky tert-butoxy group reduces solubility in polar solvents

• Impact of Cyclopropoxy : The cyclopropane ring introduces steric strain and electron-withdrawing effects, increasing susceptibility to ring-opening reactions compared to methoxy or tert-butoxy groups.

Alkyl Substitutions on the Benzamide Core

Compound Name	Substituents	Molecular Formula	Key Differences
3-Cyclopropoxy-4-ethyl-N-methylbenzamide	3-cyclopropoxy, 4-ethyl, N-methyl	C₁₄H₁₉NO₂	Ethyl group increases lipophilicity, affecting membrane permeability
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide	4-cyclopropoxy, 3-methoxy, N,N-dimethyl	C₁₃H₁₇NO₃	Methoxy at position 3 alters electronic distribution, reducing nucleophilic substitution rates

• Positional Effects : Substituent position (e.g., 3 vs. 4) influences electronic properties. For example, 4-cyclopropoxy derivatives show reduced steric hindrance compared to 3-substituted analogs.

Functional Group Modifications

Halogenated Derivatives

Compound Name	Substituents	Molecular Formula	Key Differences
3-Bromo-N,N,4-trimethylbenzamide	3-bromo, N,N,4-methyl	C₁₁H₁₄BrNO	Bromine enhances electrophilicity; used in cross-coupling reactions
3-Fluoro-N,N,4-trimethylbenzamide	3-fluoro, N,N,4-methyl	C₁₁H₁₄FNO	Fluorine increases metabolic stability and binding affinity

• Halogen Effects : Bromine and fluorine substituents improve binding to biological targets (e.g., enzymes) but differ in electronic effects—fluorine is electron-withdrawing, while bromine is polarizable.

Complex Heterocyclic Derivatives

Compound Name	Substituents	Molecular Formula	Key Differences
4-(Aminomethyl)-3-cyclopropoxy-N,N-dimethylpicolinamide	Aminomethyl, cyclopropoxy, N,N-dimethyl	C₁₃H₁₈N₂O₂	Aminomethyl group enables hydrogen bonding; used in ligand design
N-(3-Chloro-4-fluorophenyl)-4-(1H-tetrazol-1-yl)benzamide	Tetrazole, chloro, fluoro	C₁₅H₁₀ClFN₄O	Tetrazole ring enhances acidity and metal coordination

• Heterocyclic Additions : Compounds with tetrazole or picolinamide moieties exhibit enhanced pharmacological activity due to improved target engagement.

Data Tables

Table 1: Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Solubility (Polar Solvents)	LogP
3-Cyclopropoxy-N,N,4-trimethylbenzamide	219.28	Moderate (DMF, DMSO)	2.1
3-Methoxy-N,N,4-trimethylbenzamide	207.27	High (MeOH, EtOH)	1.8
3-Fluoro-N,N,4-trimethylbenzamide	195.23	Moderate (Acetone)	2.3

Table 2: Reactivity in Substitution Reactions

Compound Name	Reaction with NaH (Yield %)	Reaction with KOtBu (Yield %)
3-Cyclopropoxy-N,N,4-trimethylbenzamide	85%	78%
3-Bromo-N,N,4-trimethylbenzamide	92%	65%
3-Fluoro-N,N,4-trimethylbenzamide	45%	30%